(4,4-Difluorocyclohexyl)methanamine
Cat. No. B1369224
M. Wt: 149.18 g/mol
InChI Key: XAAFYIOYLLPWMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09174982B2
Procedure details
A solution of EXAMPLE 239A (3 g) in dichloromethane (35 mL), trifluoroacetic acid (15 mL), and triethylsilane (1 mL) was stirred for 2 hours. The solution was concentrated, then concentrated from toluene, and left on high vacuum for 24 hours. The semi-solid was taken up in ether/hexane and filtered to provide the title compound as its trifluoroacetic acid salt.
Name
Name
Identifiers
|
REACTION_CXSMILES
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C(OC(=O)[NH:7][CH2:8][CH:9]1[CH2:14][CH2:13][C:12]([F:16])([F:15])[CH2:11][CH2:10]1)(C)(C)C.C([SiH](CC)CC)C.[F:25][C:26]([F:31])([F:30])[C:27]([OH:29])=[O:28]>ClCCl>[F:15][C:12]1([F:16])[CH2:13][CH2:14][CH:9]([CH2:8][NH2:7])[CH2:10][CH2:11]1.[F:25][C:26]([F:31])([F:30])[C:27]([OH:29])=[O:28]
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Inputs
Step One
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Name
|
|
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Quantity
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3 g
|
|
Type
|
reactant
|
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Smiles
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C(C)(C)(C)OC(NCC1CCC(CC1)(F)F)=O
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Name
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|
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Quantity
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1 mL
|
|
Type
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reactant
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Smiles
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C(C)[SiH](CC)CC
|
|
Name
|
|
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Quantity
|
15 mL
|
|
Type
|
reactant
|
|
Smiles
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FC(C(=O)O)(F)F
|
|
Name
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|
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Quantity
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35 mL
|
|
Type
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solvent
|
|
Smiles
|
ClCCl
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
The solution was concentrated
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated from toluene
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
|
|
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Type
|
product
|
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Smiles
|
FC1(CCC(CC1)CN)F
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC(C(=O)O)(F)F
|
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
